Cas no 34105-76-5 (3,6-Di-tert-butyl-o-benzoquinone)

• Product Name: 3,6-Di-tert-butyl-o-benzoquinone
• CAS No: 34105-76-5
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 321691
• PubChem ID: 141870
• Update Time: 2025-04-19

3,6-Di-tert-butyl-o-benzoquinone Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione,3,6-bis(1,1-dimethylethyl)-
• 3,6-Di-tert-butyl-o-benzoquinone
• 3,6-ditert-butylcyclohexa-3,5-diene-1,2-dione
• BIRB 796 (Doramapimod)
• 3,3-Di-tert-butyl-1,2-benzoquinone
• 3,5-di-tert-butyl-1,2-benzoquinone
• 3,6-bis(tert-butyl)-1,2-benzoquinone
• 3,6-di(tert-butyl)-1,2-benzoquinone
• 3,6-di-tert-butylcyclohexa-3,5-diene-1,2-dione
• 3,6-di-tert-butyl-o-quinone
• 3,6-di-tert-butyl-ortho-benzoquinone
• 3,6-di-tert-butyl-ortho-semiquinone
• 34105-76-5
• CS-0365852
• 3,6-Di-tert-butyl-1,2-benzoquinone-
• SCHEMBL2699905
• MLS000780109
• CHEMBL1335206
• AKOS005623227
• DTXSID80187702
• 3,5-Cyclohexadiene-1,2-dione, 3,6-bis(1,1-dimethylethyl)-
• NCGC00246423-01
• cid_141870
• 3,6-Di-tert-butyl-[1,2]benzoquinone
• 3,6-ditert-butyl-o-benzoquinone
• SR-01000204560
• SR-01000204560-1
• 3,6-di-t-butyl-o-benzoquinone
• BDBM50592
• SMR000420292
• AB00080698-01

• Inchi： 1S/C14H20O2/c1-13(2,3)9-7-8-10(14(4,5)6)12(16)11(9)15/h7-8H,1-6H3
• InChI Key： YYBNZCMLHZKAKV-UHFFFAOYSA-N
• SMILES： O=C1C(C(=CC=C1C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.027
• Melting Point: >190°C
• Boiling Point: 304°Cat760mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.504
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 34.14000
• LogP: 3.08320
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,6-Di-tert-butyl-o-benzoquinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids